N-(4-chlorophenyl)-2-{5-oxo-2-propyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-6-yl}acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-(5-oxo-2-propyl-[1,2,4]triazolo[1,5-c]quinazolin-1-ium-6-yl)acetamide
• InChI: InChI=1S/C20H18ClN5O2/c1-2-5-17-23-19-15-6-3-4-7-16(15)25(20(28)26(19)24-17)12-18(27)22-14-10-8-13(21)9-11-14/h3-4,6-11H,2,5,12H2,1H3,(H,22,27)/p+1
• InChI Key: PYEQTKWOLSYCMQ-UHFFFAOYSA-O
• Canonical SMILES: CCCC1=NN2C(=[NH+]1)C3=CC=CC=C3N(C2=O)CC(=O)NC4=CC=C(C=C4)Cl
• Molecular Formula: C20H19ClN5O2+
• Molecular Weight: 396.8 g/mol

Description

The compound “N-(4-chlorophenyl)-2-{5-oxo-2-propyl-5H,6H-[1,2,4]triazolo[1,5-c]quinazolin-6-yl}acetamide” is a derivative of the [1,2,4]triazolo[1,5-c]quinazoline class. It is a heterocyclic compound, which means it contains atoms of at least two different elements. This compound has shown to potently intercalate DNA.

Synthesis Analysis

The synthesis of this compound involves a nucleophilic substitution reaction. The starting material was synthesized from anthranilic acid. The final target compounds were obtained by refluxing the key compounds in isopropyl alcohol with appropriate amines.

Molecular Structure Analysis

The molecular structure of this compound includes a triazole nucleus, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. This structure allows the compound to readily bind in the biological system with a variety of enzymes and receptors.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include aza-reaction, microwave-assisted reaction, metal-mediated reaction, ultrasound-promoted reaction, and phase-transfer catalysis reaction. These reactions have been used to install various active groups to the quinazoline moiety.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its yield and melting point. The yield was reported to be 67%, and the melting point was between 200–202 °C.

Mechanism of Action

The compound has shown to potently intercalate DNA. Intercalation is a process where a molecule inserts itself between the planar bases of DNA. This can inhibit the replication and transcription processes of the DNA, leading to cell death.

Future Directions

The compound has shown promising antimicrobial, antitubercular, and anti-HIV activities. Therefore, it can be offered the potential for further optimization and development to new antitubercular and anti-HIV agents. It may also be useful as a template for future design, optimization, and investigation to produce more potent anticancer analogs.